Cas no 2418709-24-5 (piperidin-4-yl N-methylcarbamate hydrochloride)

• Product Name: piperidin-4-yl N-methylcarbamate hydrochloride
• CAS No: 2418709-24-5
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• MDL: MFCD32679234
• CID: 5462145
• PubChem ID: 154577419
• Update Time: 2025-06-13

piperidin-4-yl N-methylcarbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidin-4-yl N-methylcarbamate;hydrochloride
• AT22998
• PIPERIDIN-4-YL METHYLCARBAMATE HCL
• piperidin-4-yl N-methylcarbamate hydrochloride
• Z4461667317

• MDL： MFCD32679234
• Inchi： 1S/C7H14N2O2.ClH/c1-8-7(10)11-6-2-4-9-5-3-6;/h6,9H,2-5H2,1H3,(H,8,10);1H
• InChI Key： AURRDKNZNUOKEE-UHFFFAOYSA-N
• SMILES： Cl.O(C(NC)=O)C1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 50.4

Additional information on piperidin-4-yl N-methylcarbamate hydrochloride

Recent Advances in the Study of Piperidin-4-yl N-methylcarbamate Hydrochloride (CAS: 2418709-24-5): A Comprehensive Research Brief

Piperidin-4-yl N-methylcarbamate hydrochloride (CAS: 2418709-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, a derivative of piperidine, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the synthesis of novel drug candidates. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential applications in treating neurological disorders and infectious diseases.

One of the most notable advancements in the study of piperidin-4-yl N-methylcarbamate hydrochloride is its application in the development of acetylcholinesterase (AChE) inhibitors. AChE inhibitors are critical in the treatment of neurodegenerative diseases such as Alzheimer's disease. Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit high binding affinity to AChE, suggesting its potential as a scaffold for designing next-generation therapeutics. The study utilized molecular docking and in vitro assays to validate these findings, highlighting the compound's promise in drug discovery.

In addition to its neurological applications, piperidin-4-yl N-methylcarbamate hydrochloride has been explored for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound, when modified with specific functional groups, showed potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. These findings open new avenues for addressing the global challenge of antimicrobial resistance.

The synthetic pathways for piperidin-4-yl N-methylcarbamate hydrochloride have also been optimized in recent years. A team from the University of Cambridge (2023) developed a novel, high-yield synthesis method using green chemistry principles, reducing the environmental impact of its production. This method employs catalytic hydrogenation and avoids hazardous reagents, making it scalable for industrial applications. Such advancements are crucial for ensuring the sustainable production of this compound as its demand grows in pharmaceutical research.

Despite these promising developments, challenges remain in the clinical translation of piperidin-4-yl N-methylcarbamate hydrochloride. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research is focused on addressing these limitations, with preliminary results from animal models showing improved absorption when the compound is administered as a nanoparticle formulation.

In conclusion, piperidin-4-yl N-methylcarbamate hydrochloride (CAS: 2418709-24-5) represents a versatile and promising compound in medicinal chemistry. Its applications in neurodegenerative disease treatment and antimicrobial therapy, coupled with advancements in sustainable synthesis, position it as a valuable candidate for future drug development. Continued research efforts will be essential to overcome existing challenges and fully realize its therapeutic potential.